Cas no 2110865-23-9 (3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide)

• Product Name: 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide
• CAS No: 2110865-23-9
• MF: C₅H₁₀F₃NO₂S
• MW: 205.198610782623
• CID: 6268610
• PubChem ID: 165895466
• Update Time: 2025-07-19

3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2110865-23-9
• 3,3,3-trifluoro-2,2-dimethylpropane-1-sulfonamide
• EN300-5329640
• 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide

• Inchi： 1S/C5H10F3NO2S/c1-4(2,5(6,7)8)3-12(9,10)11/h3H2,1-2H3,(H2,9,10,11)
• InChI Key： XWCVCQAMJYEETA-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 205.03843422g/mol
• Monoisotopic Mass: 205.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide

Introduction to 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide (CAS No. 2110865-23-9)

3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2110865-23-9, is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to a class of molecules that exhibit distinct electronic and steric characteristics, making it a valuable candidate for various synthetic applications and as an intermediate in the development of novel bioactive agents.

The molecular structure of 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide features a highly fluorinated isobutane backbone substituted with a sulfonamide functional group at the terminal carbon. The presence of three fluorine atoms introduces significant electronegativity and steric hindrance, which can influence the compound's solubility, reactivity, and biological activity. This makes it particularly interesting for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been growing interest in fluorinated sulfonamides due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding affinity to biological targets. 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide leverages these properties, making it a promising building block for the synthesis of sulfonamide-based drugs targeting various therapeutic areas.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex sulfonamides. The tert-butyl group provides a stable scaffold that can be modified through various chemical transformations, such as nucleophilic substitution or coupling reactions. These modifications allow chemists to fine-tune the electronic and steric environment of the sulfonamide moiety, which is crucial for optimizing biological activity.

Recent studies have highlighted the potential of 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide in the development of antimicrobial agents. The combination of fluorine atoms and the sulfonamide group creates a molecule with both hydrophobic and hydrophilic regions, enabling better interaction with biological membranes and target proteins. Preliminary investigations suggest that derivatives of this compound exhibit promising activity against Gram-positive bacteria and fungi. The fluorine atoms contribute to increased resistance against enzymatic degradation, thereby extending the half-life of potential therapeutic agents.

The agrochemical industry has also shown interest in fluorinated sulfonamides due to their potential as pesticides or herbicides. The structural features of 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide contribute to its ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. This balance is critical for developing environmentally friendly agrochemicals that meet regulatory standards without compromising efficacy.

From a synthetic chemistry perspective, 3,3,3-Trifluoro-2,2-dimethylpropane-1-sulfonamide serves as an excellent example of how functional group manipulation can lead to novel molecular architectures. The compound's stability under various reaction conditions makes it suitable for multi-step syntheses involving harsh reagents or high temperatures. Additionally, its well-defined stereochemistry allows for the exploration of enantioselective synthesis pathways.

The pharmaceutical industry continues to explore fluorinated sulfonamides for their potential in treating inflammatory diseases and cancer. The electron-withdrawing nature of the trifluoromethyl group can modulate receptor binding affinity and improve drug delivery systems. Researchers are particularly interested in how this compound interacts with enzymes such as carbonic anhydrase inhibitors or protease inhibitors.

In conclusion, 3, 3, 3-Trifluoro, , 2, 2-Dimethylpropane, 1-Sulfonamide (CAS No. 2110865-23-9) represents a versatile intermediate with broad applications across multiple industries. Its unique structural features make it an attractive candidate for further research into drug discovery, agrochemical development, and advanced material science. As synthetic methodologies continue to evolve, this compound will undoubtedly play a significant role in shaping future innovations.